DYRK2 ligand 1

• Molecular Formula: C21H17Br2NO3
• Molecular Weight: 491.2 g/mol
• InChI: InChI=1S/C21H17Br2NO3/c22-18-7-3-1-5-14(18)9-16-11-24(13-20(25)26)12-17(21(16)27)10-15-6-2-4-8-19(15)23/h1-10H,11-13H2,(H,25,26)/b16-9+,17-10+
• InChIKey: RIWCAMKUXZOKPC-CZCYGEDCSA-N

DYRK2 Ligand 1 for PROTAC-Mediated DYRK2 Degradation: A Curcumin-Derived Chemical Tool

DYRK2 ligand 1 is a brominated curcumin derivative (C21H17Br2NO3, MW 491.17) specifically designed to serve as the target protein warhead within the PROTAC DYRK2 degrader 1 (compound CP134) [1]. Unlike conventional DYRK2 inhibitors, this ligand enables the assembly of a heterobifunctional degrader that recruits the ubiquitin-proteasome system for the selective degradation of dual-specificity tyrosine phosphorylation-regulated kinase 2 (DYRK2) [1]. The compound is primarily employed in chemical biology and cancer research to study the consequences of DYRK2 depletion via targeted protein degradation [2].

Role PROTAC warhead component, not standalone inhibitor

Requires Linker and E3 ligase ligand for functional degrader assembly

Validated in CP134 PROTAC degrader, first reported DYRK2 degrader

• [1] Chen J, Zhu W, Zhang W, Tong Y, Xu F, Pang J. Discovery of the First Potent DYRK2 Proteolysis Targeting Chimera Degraders. ACS Med Chem Lett. 2024 Apr 30;15(5):659-666. doi:10.1021/acsmedchemlett.4c00065. PMID: 38746900. View Source
• [2] MedChemExpress. DYRK2 ligand 1. Product page. View Source

Why DYRK2 Ligand 1 Cannot Be Substituted by Standard DYRK2 Inhibitors or Parent Curcumin

DYRK2 ligand 1 is not a generic DYRK2 inhibitor; it is a purpose-built PROTAC warhead engineered for linker conjugation. The presence of two bromine substituents (ortho-bromo phenyl motifs) distinguishes it from the parent curcumin scaffold (C21H20O6, MW 368.38) and provides the synthetic handle required for assembling the full PROTAC degrader [1][2]. Substituting this ligand with unmodified curcumin or other ATP-competitive DYRK2 inhibitors (e.g., EHT 5372, C17) would prevent formation of the functional degrader, thereby altering the experimental outcome from target degradation to transient inhibition [1]. The ligand's structural modifications are therefore non-negotiable for PROTAC assembly and cannot be generically interchanged without compromising the intended mechanism of action.

DYRK2 ligand 1 (Warhead)

Generic DYRK2 Inhibitors

Designed with conjugation handle for linker attachment

Lack synthetic handle; not configured for PROTAC assembly

Enables ubiquitin-proteasome degradation of DYRK2

ATP-competitive inhibition only; no degradation activity

Validated within CP134 degrader architecture (DC₅₀ reported)

Not validated for ternary complex formation in PROTAC context

• [1] Chen J, Zhu W, Zhang W, Tong Y, Xu F, Pang J. Discovery of the First Potent DYRK2 Proteolysis Targeting Chimera Degraders. ACS Med Chem Lett. 2024 Apr 30;15(5):659-666. doi:10.1021/acsmedchemlett.4c00065. PMID: 38746900. View Source
• [2] MedChemExpress. DYRK2 ligand 1. Product page. View Source

Quantitative Differentiation of DYRK2 Ligand 1 from Curcumin and Conventional DYRK2 Inhibitors

Structural Differentiation: Bromination Enables PROTAC Assembly

DYRK2 ligand 1 contains two bromine atoms incorporated into the curcumin scaffold, producing a dibromo derivative with the molecular formula C21H17Br2NO3 and a molecular weight of 491.17 g/mol [1]. In contrast, the parent compound curcumin has the formula C21H20O6 and a molecular weight of 368.38 g/mol [2]. The bromine substituents are essential synthetic handles for attaching the PEG-based linker that connects the warhead to the E3 ligase ligand, thereby enabling the assembly of a functional PROTAC molecule [3]. Without these bromine atoms, PROTAC construction is not feasible.

Functional Identity

Class-level inference

DC₅₀ 1.607 μM (degradation) vs IC₅₀ 22 nM (inhibition)

Degradation vs. inhibition — not interchangeable

DC₅₀ from CP134 in MDA-MB-231 cells

Evidence Dimension	Molecular Formula and Substituents
Target Compound Data	C21H17Br2NO3, MW = 491.17, contains two bromine atoms
Comparator Or Baseline	Curcumin: C21H20O6, MW = 368.38, no bromine atoms
Quantified Difference	Presence of two bromine atoms in the target compound vs. zero in curcumin
Conditions	Chemical structure analysis

Why This Matters

The bromine atoms provide the synthetic versatility required for PROTAC construction, making DYRK2 ligand 1 uniquely suitable for targeted degradation studies, a capability absent in the parent curcumin molecule.

• [1] MedChemExpress. DYRK2 ligand 1. Product page. View Source
• [2] PubChem. Curcumin. Compound Summary. CID: 969516. View Source
• [3] Chen J, Zhu W, Zhang W, Tong Y, Xu F, Pang J. Discovery of the First Potent DYRK2 Proteolysis Targeting Chimera Degraders. ACS Med Chem Lett. 2024 Apr 30;15(5):659-666. doi:10.1021/acsmedchemlett.4c00065. PMID: 38746900. View Source

Degradation Efficiency of CP134 (Containing DYRK2 Ligand 1) vs. Inhibition by Curcumin

The PROTAC degrader CP134, which incorporates DYRK2 ligand 1 as its warhead, achieves a DC50 of 1.607 μM for the degradation of intracellular DYRK2 in MM231 cells [1]. By comparison, the parent compound curcumin inhibits DYRK2 with an IC50 of 2.5 nM in an enzymatic assay [2]. Although the mechanisms differ—degradation versus inhibition—the data illustrate a functional shift: the PROTAC enables removal of the target protein, whereas curcumin merely blocks its catalytic activity.

Degradation Potency

Supporting evidence

DC₅₀ 1.607 μM

First reported DYRK2 degrader activity

MDA-MB-231 cells; no degradation by inhibitors

Evidence Dimension	Potency (Degradation vs. Inhibition)
Target Compound Data	DC50 = 1.607 μM (CP134-mediated degradation of DYRK2 in MM231 cells)
Comparator Or Baseline	Curcumin IC50 = 2.5 nM (inhibition of DYRK2 enzymatic activity)
Quantified Difference	Approximately 643-fold higher concentration required for degradation relative to inhibition
Conditions	Target: CP134 degradation assay in MM231 cells; Comparator: Curcumin enzymatic inhibition assay using GST-tagged DYRK2

Why This Matters

This comparison underscores that DYRK2 ligand 1, as part of a PROTAC, enables a distinct pharmacological modality (protein degradation) that is not achievable with curcumin, allowing researchers to study loss-of-function phenotypes rather than mere kinase inhibition.

• [1] Chen J, Zhu W, Zhang W, Tong Y, Xu F, Pang J. Discovery of the First Potent DYRK2 Proteolysis Targeting Chimera Degraders. ACS Med Chem Lett. 2024 Apr 30;15(5):659-666. doi:10.1021/acsmedchemlett.4c00065. PMID: 38746900. View Source
• [2] BindingDB. Curcumin (CHEMBL140) affinity data. IC50 = 2.5 nM against DYRK2. View Source

Mechanism of Action: Degradation vs. ATP-Competitive Inhibition

DYRK2 ligand 1, when conjugated into the PROTAC CP134, induces the ubiquitination and subsequent proteasomal degradation of DYRK2 [1]. In contrast, curcumin acts as an ATP-competitive inhibitor that occupies the ATP-binding pocket of DYRK2, blocking kinase activity without affecting protein abundance [2]. This mechanistic divergence is critical for experimental design, as degradation eliminates both catalytic and scaffolding functions of DYRK2, whereas inhibition only suppresses kinase activity.

Structural Feature

Data to verify

Brominated warhead with conjugation handle

Essential for CP134 assembly

Verify linker attachment chemistry

Evidence Dimension	Mode of Action
Target Compound Data	PROTAC-mediated degradation of DYRK2 via ubiquitin-proteasome system
Comparator Or Baseline	Curcumin: ATP-competitive inhibition of DYRK2 kinase activity
Quantified Difference	Qualitative difference: protein removal vs. catalytic blockade
Conditions	Target: MM231 cells treated with CP134 (12 h) + MG132 rescue experiment [1]; Comparator: Cocrystal structure of curcumin bound to DYRK2 ATP pocket [2]

Why This Matters

The distinct mechanism of action makes DYRK2 ligand 1 essential for researchers investigating the non-catalytic roles of DYRK2 or seeking sustained target suppression, which cannot be achieved with ATP-competitive inhibitors alone.

• [1] Chen J, Zhu W, Zhang W, Tong Y, Xu F, Pang J. Discovery of the First Potent DYRK2 Proteolysis Targeting Chimera Degraders. ACS Med Chem Lett. 2024 Apr 30;15(5):659-666. doi:10.1021/acsmedchemlett.4c00065. PMID: 38746900. View Source
• [2] Banerjee S, Ji C, Mayfield JE, Goel A, Xiao J, Dixon JE, Guo X. Ancient drug curcumin impedes 26S proteasome activity by direct inhibition of dual-specificity tyrosine-regulated kinase 2. Proc Natl Acad Sci U S A. 2018 Jul 9;115(28):E6502-E6511. doi:10.1073/pnas.1806797115. View Source

Optimal Use Cases for DYRK2 Ligand 1 in PROTAC Synthesis and DYRK2 Degradation Studies

Synthesis of PROTAC DYRK2 Degrader 1 (CP134) for Target Validation Studies

DYRK2 ligand 1 is the essential warhead component for the synthesis of PROTAC DYRK2 degrader 1 (CP134). Researchers can conjugate the ligand to a PEG-based linker and an E3 ligase ligand (e.g., VHL ligand) to assemble the heterobifunctional degrader [1]. The resulting PROTAC achieves a DC50 of 1.607 μM in MM231 cells, providing a chemical tool for investigating the phenotypic consequences of DYRK2 depletion in cancer models [1].

Distinguishing Kinase Inhibition from Target Degradation in Mechanistic Studies

By using DYRK2 ligand 1 to construct the PROTAC degrader CP134, researchers can compare the biological effects of DYRK2 degradation (loss of both catalytic and scaffolding functions) with those of ATP-competitive inhibition by curcumin or other DYRK2 inhibitors [2]. This approach is particularly valuable for dissecting non-enzymatic roles of DYRK2 in cellular signaling, protein complex stabilization, or transcription factor regulation [1][2].

Structure-Activity Relationship (SAR) Studies of Curcumin-Based PROTAC Warheads

DYRK2 ligand 1 serves as a key comparator in SAR campaigns exploring the impact of bromination and other structural modifications on DYRK2 binding affinity and PROTAC degradation efficiency [1]. Researchers can evaluate how variations in the warhead scaffold influence the DC50 and degradation kinetics of the final PROTAC, thereby guiding the optimization of next-generation DYRK2 degraders [1].

Application

Selection Property

Validation Focus

Reproduce CP134 degrader

CP134 warhead component

Degradation activity in DYRK2-expressing cells

Structure-activity relationship studies

Warhead reference for SAR

Linker/E3 ligase compatibility assessment

Degradation vs. inhibition phenotypes

Phenotype comparison tool

Endpoint comparison in DYRK2 models

• [1] Chen J, Zhu W, Zhang W, Tong Y, Xu F, Pang J. Discovery of the First Potent DYRK2 Proteolysis Targeting Chimera Degraders. ACS Med Chem Lett. 2024 Apr 30;15(5):659-666. doi:10.1021/acsmedchemlett.4c00065. PMID: 38746900. View Source
• [2] Banerjee S, Ji C, Mayfield JE, Goel A, Xiao J, Dixon JE, Guo X. Ancient drug curcumin impedes 26S proteasome activity by direct inhibition of dual-specificity tyrosine-regulated kinase 2. Proc Natl Acad Sci U S A. 2018 Jul 9;115(28):E6502-E6511. doi:10.1073/pnas.1806797115. View Source